Cas no 1219844-29-7 (1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1219844-29-7
• MF: C₁₀H₁₁N₅O₃
• MW: 249.226041078568
• CID: 5981193
• PubChem ID: 49670650
• Update Time: 2025-07-01

1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 1,6-dihydro-1-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6-oxo-
• VU0527046-1
• F5871-3580
• 1-methyl-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• AKOS024526354
• 1219844-29-7
• 1-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6-oxopyridazine-3-carboxamide
• 1-methyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C10H11N5O3/c1-6-12-8(18-14-6)5-11-10(17)7-3-4-9(16)15(2)13-7/h3-4H,5H2,1-2H3,(H,11,17)
• InChI Key： SFANGYAWJDBTNL-UHFFFAOYSA-N
• SMILES： C1(C(NCC2ON=C(C)N=2)=O)=NN(C)C(=O)C=C1

Computed Properties

• Exact Mass: 249.08618923g/mol
• Monoisotopic Mass: 249.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 101Ų

Additional information on 1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

1-Methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1219844-29-7): A Comprehensive Overview

1-Methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1219844-29-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a methylated oxadiazole ring and a carboxamide functional group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development programs.

The structural characteristics of 1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide have been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided detailed insights into the molecular conformation and electronic properties of the compound. The presence of the methylated oxadiazole ring and the carboxamide group imparts specific chemical reactivity and biological activity, making it an attractive target for further investigation.

Recent research has focused on the pharmacological properties of 1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The therapeutic potential of 1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide has been explored in various disease models. Preclinical studies have shown promising results in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to reduce neuroinflammation and oxidative stress suggests that it could be a valuable adjunct therapy in these conditions. Furthermore, its anti-inflammatory properties make it a potential candidate for the treatment of chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory and antioxidant activities, 1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been investigated for its cytotoxic effects on cancer cells. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival. These findings suggest that this compound could be further developed as an anticancer agent.

The safety profile of 1-methyl-N-(3-methyl-1,2,4-oxadiazol-5-yL)methyl)-6-oXo-l , 6-dihydro pyridazine - 3 - carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its safety profile in humans. Clinical trials are currently underway to evaluate its efficacy and safety in various disease conditions.

The synthesis of 1-methyl-N-(3-methyl-l , 2 , 4 - oxadiazoL - 5 - yL )m ethyl)-6-oXo-l , 6-dihydro pyridazine - 3 - carboxamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Various synthetic routes have been reported in the literature, each with its advantages and limitations. One common approach involves the condensation of an appropriate amine with a carboxylic acid derivative followed by cyclization to form the pyridazine ring. The optimization of these synthetic protocols is crucial for large-scale production and pharmaceutical development.

In conclusion, 1-methYl-N -( 3 - methYl-l , 2 , 4 - oxadiazoL - 5 - yL )methYl)-6-oXo-l , 6-dihydro pyridazine - 3 - carboxamide (CAS No. 1219844–29–7) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features confer specific pharmacological activities that make it a promising candidate for the treatment of various diseases. Ongoing research continues to uncover new aspects of its biological activity and therapeutic potential, paving the way for its future development as a novel therapeutic agent.